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Compound of Interest

Compound Name: 1,2-Diethoxypropane

Cat. No.: B155856

Essential Safety and Handling Guide for 1,2-
Diethoxypropane

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2-Diethoxypropane (CAS:
10221-57-5). Adherence to these protocols is essential for ensuring a safe laboratory
environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,2-Diethoxypropane is provided
below for quick reference.
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Property Value

Synonyms Propylene Glycol Diethyl Ether[1]
CAS Number 10221-57-5[1][2]

Molecular Formula C7H1602[2][3]

Molecular Weight 132.20 g/mol [1][3]

Appearance Colorless to light yellow clear liquid[1]
Flash Point 20 °C[1]

Boiling Point 114 °C at 1013 hPa

Density 0.83 g/lcm3 at 20 °C

Solubility in Water 52 g/L at 25 °CJ[1]

Hazard Identification and GHS Classification

1,2-Diethoxypropane is classified as a highly flammable liquid and vapor.

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapor[1][3]

Signal Word: Danger[1][3]
GHS Pictogram:

ls.alt text

Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 1,2-Diethoxypropane.
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Body Part Required PPE Specifications

Tightly fitting with side-shields,
Eyes/Face Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[4][5]

Chemical-impermeable gloves
(complying with EU Directive
i ) ) 89/686/EEC and standard EN
Skin Gloves & Protective Clothing ) )
374) and fire/flame-resistant,
impervious clothing are

mandatory.[4][5]

A full-face respirator should be
used if exposure limits are
exceeded or irritation is
experienced.[4] For major

Respiratory Respirator spills or in areas with high
vapor concentrations, a
NIOSH-approved self-
contained breathing apparatus
(SCBA) is required.[6]

Operational and Handling Procedures

To minimize risks, all handling of 1,2-Diethoxypropane must be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 1,2-
Diethoxypropane.

Caption: Workflow for safe handling of 1,2-Diethoxypropane.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that a chemical fume hood is operational and that an
emergency eyewash station and safety shower are accessible.
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PPE: Don all required personal protective equipment as specified in the table above.

Grounding: To prevent static discharge, ground and bond all containers and receiving
equipment.[1][4][5]

Dispensing: Use only non-sparking tools and explosion-proof equipment when transferring or
using the chemical.[1][4][5]

Environment: Keep the chemical away from all sources of ignition, including heat, sparks,
open flames, and hot surfaces.[1][4] Smoking is strictly prohibited in the handling area.[1][4]

Avoidance: Avoid direct contact with skin and eyes and inhalation of vapors.[4][5]

Storage and Disposal Plans

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] The
recommended storage temperature is below 15°C.[1]

Store under an inert gas to prevent degradation, as the material is hygroscopic.[1]

Keep away from incompatible materials and foodstuff containers.[4]

Spill Management

Evacuate: Immediately evacuate personnel from the spill area.[2][4]
Ignition Sources: Remove all sources of ignition.[4][5]
Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter
drains.[4]

Cleanup: Use spark-proof tools and explosion-proof equipment.[4][5] Absorb the spill with a
non-combustible material (e.g., sand, earth) and collect it for disposal.
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Disposal Plan

All waste materials, including contaminated absorbents and empty containers, must be
disposed of through an approved waste disposal plant.[1]

Follow all national and local regulations for hazardous waste disposal.[7]

Do not mix 1,2-Diethoxypropane waste with other chemical waste streams.[7]

Uncleaned containers should be treated as hazardous and disposed of in the same manner
as the product itself.[7] Alternatively, containers can be triple-rinsed before being recycled or
reconditioned.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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